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Compound of Interest

Compound Name:
Tert-butyl 5-aminoindoline-1-

carboxylate

Cat. No.: B142172 Get Quote

An In-depth Technical Guide to the Safety and Handling of Tert-butyl 5-aminoindoline-1-
carboxylate

Disclaimer: This document is intended for informational purposes for qualified researchers,

scientists, and drug development professionals. It is not a substitute for a formal Safety Data

Sheet (SDS) or a comprehensive, site-specific risk assessment. Always consult the most

current SDS provided by your chemical supplier and adhere to all institutional and

governmental safety protocols before handling this compound.

Introduction
Tert-butyl 5-aminoindoline-1-carboxylate (CAS No. 129487-92-9) is a chemical intermediate

commonly used in organic synthesis, particularly in the development of pharmaceutical

compounds.[1] As with any laboratory chemical, a thorough understanding of its properties and

potential hazards is essential for safe handling and use. This guide provides a consolidated

overview of the known safety information, handling precautions, and emergency procedures for

this compound.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Tert-butyl 5-
aminoindoline-1-carboxylate. It is important to note that some physical data, such as boiling

and flash points, are predicted values and should be treated as estimates.
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Property Value Source

CAS Number 129487-92-9 [1]

Molecular Formula C₁₃H₁₈N₂O₂ [1]

Molecular Weight 234.29 g/mol [2]

Appearance Solid -

Boiling Point 385.2 ± 41.0 °C (Predicted) [2]

Density 1.177 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 186.7 ± 27.6 °C (Predicted) [2]

Refractive Index 1.582 (Predicted) [2]

Polar Surface Area 55.6 Å² [3]

XLogP3 2 [2]

Hazard Identification and Classification
This compound is classified as hazardous. The GHS hazard statements indicate that it can

cause irritation to the skin, eyes, and respiratory system and may be harmful if swallowed.[2] All

personnel must be aware of these hazards before working with the material.
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GHS Classification Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.[2]

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[2]

Serious Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes serious

eye irritation.[2]

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

GHS07 Warning
H335: May cause

respiratory irritation.[2]

Risk Assessment and Handling Workflow
A systematic risk assessment must be conducted before any new experiment involving Tert-
butyl 5-aminoindoline-1-carboxylate. The following diagram illustrates a logical workflow for

this process, from receiving the chemical to its final disposal.
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Caption: Risk assessment and safe handling workflow for laboratory chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b142172?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols & Procedural Guidelines
While specific experimental protocols are application-dependent and must be developed by the

research team, the following procedural guidelines are mandatory for handling Tert-butyl 5-
aminoindoline-1-carboxylate.

Engineering Controls
Work should be conducted in a well-ventilated area.[2]

A certified chemical fume hood is required for all operations that may generate dust or

aerosols.

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.

Skin Protection:

Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin exposure.

Wear a lab coat or other protective clothing.

Respiratory Protection: If dust or aerosols are generated and engineering controls are

insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

Hygiene Measures
Wash hands thoroughly after handling the compound, before breaks, and at the end of the

workday.[4]

Do not eat, drink, or smoke in laboratory areas.

Remove contaminated clothing immediately and wash it before reuse.
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Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

Store apart from foodstuff containers.[2]

Spills and Accidental Release
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Avoid breathing dust.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Cleanup: Sweep up the material, place it into a suitable, labeled container for disposal. Avoid

generating dust. Consult local regulations for proper disposal methods.[4]

Emergency and First Aid Procedures
In case of exposure, follow these first aid measures immediately.

If Inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration.

Consult a physician.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

plenty of water or shower. Consult a physician if irritation occurs.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Disposal Considerations
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Disposal of Tert-butyl 5-aminoindoline-1-carboxylate and its containers must be done in

accordance with all applicable federal, state, and local environmental regulations. Contact a

licensed professional waste disposal service to dispose of this material. Do not allow the

chemical to enter drains or soil.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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